molecular formula C11H12BrNO3 B8293002 5-Bromo-6-cyclopropylmethoxy-2-methyl-nicotinic acid

5-Bromo-6-cyclopropylmethoxy-2-methyl-nicotinic acid

Cat. No.: B8293002
M. Wt: 286.12 g/mol
InChI Key: FVBVKLAZOJODRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-6-cyclopropylmethoxy-2-methyl-nicotinic acid is a useful research compound. Its molecular formula is C11H12BrNO3 and its molecular weight is 286.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12BrNO3

Molecular Weight

286.12 g/mol

IUPAC Name

5-bromo-6-(cyclopropylmethoxy)-2-methylpyridine-3-carboxylic acid

InChI

InChI=1S/C11H12BrNO3/c1-6-8(11(14)15)4-9(12)10(13-6)16-5-7-2-3-7/h4,7H,2-3,5H2,1H3,(H,14,15)

InChI Key

FVBVKLAZOJODRG-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C=C1C(=O)O)Br)OCC2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydroxide solution (1 N, 3.6 mL) was added to a solution of 5-bromo-6-cyclopropylmethoxy-2-methyl-nicotinic acid ethyl ester (0.58 g, 1.8 mmol) in THF (5.3 mL). The mixture was heated for 5 h to 70° C., cooled and neutralized with hydrochloric acid (1 N, 1.8 mL). After addition of citric acid the product precipitated and was purified by chromatography on silica gel with a dichloromethane:methanol gradient to yield the title compound as colorless solid, MS (ISP) 284.1 (M−H)+.
Quantity
3.6 mL
Type
reactant
Reaction Step One
Name
5-bromo-6-cyclopropylmethoxy-2-methyl-nicotinic acid ethyl ester
Quantity
0.58 g
Type
reactant
Reaction Step One
Name
Quantity
5.3 mL
Type
solvent
Reaction Step One
Quantity
1.8 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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